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Compound of Interest

Compound Name: Allyl benzoate

Cat. No.: B1265447

This technical guide provides a comprehensive overview of the molecular weight of Allyl
benzoate, including its fundamental chemical properties and the experimental methodologies
used for its determination. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical analysis.

Core Properties of Allyl Benzoate

Allyl benzoate, also known as prop-2-enyl benzoate, is an organic compound classified as an
ester of benzoic acid and allyl alcohol.[1][2] Its chemical and physical properties are crucial for
its application in various scientific and industrial fields.

The key quantitative data for Allyl benzoate are summarized in the table below for ease of
reference and comparison.

Property Value Reference
Molecular Weight 162.19 g/mol [11[3]
Monoisotopic Mass 162.068079557 Da [4115]
Molecular Formula C10H1002 [1][2][3][6]
CAS Number 583-04-0 [11[31[6]
Density 1.058 g/mL [7]

Boiling Point 230 °C [7]
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Experimental Determination of Molecular Weight

The determination of the molecular weight of a small organic compound like Allyl benzoate is
a fundamental analytical procedure. Mass spectrometry (MS) is the most common and precise
method for this purpose.[8] It provides not only the molecular weight but also structural
information based on fragmentation patterns.

The following protocol outlines a generalized procedure for determining the molecular weight of
a small molecule such as Allyl benzoate using Liquid Chromatography-Mass Spectrometry
(LC-MS).

Objective: To accurately determine the molecular mass of Allyl benzoate.

Materials:

Allyl benzoate sample

High-purity solvents (e.g., acetonitrile, methanol, water) suitable for LC-MS

Volumetric flasks and pipettes

LC-MS system (e.g., coupled with Electrospray lonization - ESI source)
Methodology:
e Sample Preparation:

o Prepare a stock solution of Allyl benzoate by accurately weighing a small amount of the
compound and dissolving it in a suitable volatile solvent (e.g., methanol or acetonitrile) in a
volumetric flask to a known concentration (e.g., 1 mg/mL).

o Perform serial dilutions of the stock solution to prepare working solutions at lower
concentrations (e.g., 1-10 pg/mL). The solvent used for dilution should be compatible with
the mobile phase.

e LC-MS System Configuration:

o Liquid Chromatography (LC):
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» Select an appropriate LC column (e.g., C18) for separation.

» Prepare the mobile phase, which typically consists of a mixture of water and an organic

solvent (e.g., acetonitrile), often with a small amount of an additive like formic acid to aid
ionization.

» Set the flow rate and gradient conditions for the mobile phase to ensure the compound

elutes as a sharp peak.

o Mass Spectrometry (MS):

The most common ionization techniques for small molecules are Electrospray lonization
(ESI) and Atmospheric Pressure Chemical lonization (APCI).[8] ESI is generally suitable
for Allyl benzoate.

Operate the mass spectrometer in positive ion mode to detect the protonated molecule
[M+H]*.

Set the mass analyzer to scan a mass-to-charge (m/z) range that includes the expected
molecular ion of Allyl benzoate (e.g., m/z 100-300).

Calibrate the mass spectrometer using a standard calibration compound to ensure high
mass accuracy.

o Data Acquisition:

o

[¢]

[e]

[¢]

Inject a small volume of the prepared sample solution into the LC-MS system.
The sample is first separated by the LC column.

The eluent from the column is directed to the MS ion source, where the molecules are
ionized.

The ions are then separated by the mass analyzer based on their m/z ratio and detected.

o Data Analysis:
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o Analyze the resulting mass spectrum.

o ldentify the peak corresponding to the molecular ion. For Allyl benzoate (C10H10032), the
expected monoisotopic mass is approximately 162.07 Da.[4][5] In positive ESI mode, the
primary ion observed will be the protonated molecule [M+H]* at an m/z of approximately
163.08.

o The high-resolution mass measurement allows for the confirmation of the elemental

composition.

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining the molecular weight of a
compound can be visualized as a structured workflow.
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Caption: Workflow for Molecular Weight Determination via LC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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